Cas no 193540-72-6 (4,5-Pyridazinediol,hexahydro-3-(hydroxymethyl)-,(3R,4R,5R)-rel-(9CI))

• Product Name: 4,5-Pyridazinediol,hexahydro-3-(hydroxymethyl)-,(3R,4R,5R)-rel-(9CI)
• CAS No: 193540-72-6
• MF: C₅H₁₂N₂O₃
• MW: 148.160381317139
• CID: 116388
• PubChem ID: 10329422
• Update Time: 2025-04-18

4,5-Pyridazinediol,hexahydro-3-(hydroxymethyl)-,(3R,4R,5R)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyridazinediol,hexahydro-3-(hydroxymethyl)-,(3R,4R,5R)-rel-(9CI)
• (3R,4R,5R)-3-(Hydroxymethyl)hexahydropyridazine-4,5-diol
• AZAFAGOMINE
• (3R,4R,5R)-3-(Hydroxymethyl)diazinane-4,5-diol
• 1-azafagomine
• Q27458140
• 2j7h
• 193540-72-6
• SCHEMBL12232221

• Inchi： 1S/C5H12N2O3/c8-2-3-5(10)4(9)1-6-7-3/h3-10H,1-2H2/t3-,4-,5-/m1/s1
• InChI Key： PPPMSBCQTLJPKM-UOWFLXDJSA-N
• SMILES： O[C@H]1[C@@H](CNN[C@@H]1CO)O

Computed Properties

• Exact Mass: 148.08479225g/mol
• Monoisotopic Mass: 148.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 72
• XLogP3: 3.5
• Topological Polar Surface Area: 84.8Ų